molecular formula C19H16ClNO2 B1531087 6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride CAS No. 1160260-98-9

6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride

Cat. No.: B1531087
CAS No.: 1160260-98-9
M. Wt: 325.8 g/mol
InChI Key: STQYYOUIZVRNSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride” is a chemical compound with the molecular weight of 325.79 . It is used for research purposes .

Scientific Research Applications

Investigation of the Products of the Reaction of Epichlorohydrin with Aromatic Amines

This research explores the chlorination of the ethyl group in 3-hydroxy-6-ethyl-1,2,3,4-tetrahydrobenzo[h]quinoline and its subsequent aromatization under the influence of thionyl chloride. The study further investigates the formation of 6-alkylbenzo[h]quinolines and 6-alkyl-1,2,3,4-tetrahydrobenzo[h]quinolines when heated with polyphosphoric acid, revealing a temperature-dependent formation of the compounds. This work provides insights into the chemical behavior and synthesis pathways of quinoline derivatives, which could be relevant for the development of new compounds in scientific research applications. S. I. Kutkevichus, R. I. Shablinskas, 1971.

Safety and Hazards

The safety and hazards associated with “6-Ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride” are not specified in the search results. For safety data sheets (SDS) and other safety information, resources like Sigma-Aldrich or Santa Cruz Biotechnology can be consulted .

Properties

IUPAC Name

6-ethyl-2-(4-methoxyphenyl)quinoline-4-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16ClNO2/c1-3-12-4-9-17-15(10-12)16(19(20)22)11-18(21-17)13-5-7-14(23-2)8-6-13/h4-11H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STQYYOUIZVRNSJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC2=C(C=C1)N=C(C=C2C(=O)Cl)C3=CC=C(C=C3)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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